Cas no 1806194-51-3 (6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1806194-51-3
• MF: C₉H₆F₅NO₄
• MW: 287.140260219574
• CID: 4831694
• Update Time: 2025-05-26

6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H6F5NO4/c10-7(11)4-1-3(2-5(16)17)6(8(18)15-4)19-9(12,13)14/h1,7H,2H2,(H,15,18)(H,16,17)
• InChI Key： CXJXTOHWNGYDHA-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)O)=C(C(N1)=O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 466
• XLogP3: 1.2
• Topological Polar Surface Area: 75.6

Additional information on 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid

Comprehensive Overview of 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806194-51-3)

The compound 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806194-51-3) is a fluorinated pyridine derivative that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the difluoromethyl and trifluoromethoxy groups, contribute to its potential applications in drug discovery and crop protection. This article delves into the molecular characteristics, synthesis, applications, and current research trends surrounding this compound, addressing common queries and industry hotspots.

From a molecular perspective, 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid exhibits a pyridine core substituted with a hydroxy group at the 2-position, a trifluoromethoxy group at the 3-position, and a difluoromethyl group at the 6-position. The 4-position is functionalized with an acetic acid moiety, enhancing its reactivity and potential for further derivatization. The presence of fluorine atoms is a key highlight, as fluorinated compounds are increasingly sought after due to their enhanced metabolic stability and bioavailability, a topic frequently searched in AI-driven drug design and green chemistry forums.

The synthesis of CAS No. 1806194-51-3 typically involves multi-step organic reactions, including halogenation, etherification, and carboxylation. Researchers often explore microwave-assisted synthesis or flow chemistry techniques to optimize yield and reduce environmental impact, aligning with the growing demand for sustainable chemical processes. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity, addressing common questions about quality control in fine chemical production.

In medicinal chemistry, 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid serves as a versatile intermediate for designing small-molecule inhibitors targeting enzymes like kinases or proteases. Its fluorinated backbone is particularly relevant in the development of anti-inflammatory and antiviral agents, topics trending in post-pandemic drug discovery. Additionally, its potential role in precision agriculture as a precursor for novel herbicides or pesticides is under investigation, resonating with searches on eco-friendly agrochemicals.

Recent publications highlight the compound’s utility in catalysis and material science, where its electron-withdrawing groups facilitate unique reactivity patterns. For instance, it has been explored in metal-organic frameworks (MOFs) for gas storage applications, a hot topic in renewable energy research. Furthermore, its stability under physiological conditions makes it a candidate for prodrug development, a frequently searched term in pharmaceutical forums.

From a commercial standpoint, CAS No. 1806194-51-3 is available through specialized chemical suppliers, with pricing and scalability being common concerns among researchers. Discussions on bulk synthesis and regulatory compliance (e.g., REACH, FDA guidelines) are prevalent in industry circles, reflecting the compound’s growing importance. Its patent landscape is also evolving, with several applications filed in the past five years, particularly in the biotech and agrochemical sectors.

In conclusion, 6-(Difluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-4-acetic acid represents a compelling case study in modern fluorinated chemistry. Its multifaceted applications—spanning drug discovery, agriculture, and advanced materials—align with global trends toward sustainability and innovation. As research continues to uncover its potential, this compound is poised to remain a focal point in scientific and industrial discourse.